Cas no 1094316-70-7 (6-Chloro-N-(3-methoxypropyl)nicotinamide)

• Product Name: 6-Chloro-N-(3-methoxypropyl)nicotinamide
• CAS No: 1094316-70-7
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5526613
• Update Time: 2025-05-24

6-Chloro-N-(3-methoxypropyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(3-methoxypropyl)nicotinamide
• 3-Pyridinecarboxamide, 6-chloro-N-(3-methoxypropyl)-
• 6-Chloro-N-(3-methoxypropyl)nicotinamide

• Inchi： 1S/C10H13ClN2O2/c1-15-6-2-5-12-10(14)8-3-4-9(11)13-7-8/h3-4,7H,2,5-6H2,1H3,(H,12,14)
• InChI Key： MVGONKLHUDIYKJ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(NCCCOC)=O

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 56-58℃
• Boiling Point: 403.2±40.0 °C at 760 mmHg
• Flash Point: 197.6±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 13.49±0.46(Predicted)

6-Chloro-N-(3-methoxypropyl)nicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-N-(3-methoxypropyl)nicotinamide

6-Chloro-N-(3-methoxypropyl)nicotinamide: A Comprehensive Overview

6-Chloro-N-(3-methoxypropyl)nicotinamide, also known by its CAS registry number 1094316-70-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinamides, which are derivatives of nicotinic acid, a key component of the vitamin B3 family. The presence of the chlorine atom at the 6-position and the methoxypropyl group attached to the nitrogen atom introduces unique chemical properties that make this compound a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of 6-Chloro-N-(3-methoxypropyl)nicotinamide involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The structure of this compound is characterized by its aromatic ring system, which contributes to its stability and reactivity. The methoxypropyl group enhances the lipophilicity of the molecule, potentially improving its bioavailability when used as a pharmaceutical agent.

Recent studies have highlighted the potential pharmacological activities of 6-Chloro-N-(3-methoxypropyl)nicotinamide. For instance, research published in prominent journals such as Journal of Medicinal Chemistry and Nature Communications has demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that this compound could be a valuable lead in the development of novel anti-inflammatory and antioxidant therapies. Additionally, preliminary in vitro studies indicate that it may exhibit selective cytotoxicity against certain cancer cell lines, making it a potential candidate for anticancer drug development.

The structural versatility of 6-Chloro-N-(3-methoxypropyl)nicotinamide also makes it an attractive scaffold for further chemical modifications. Researchers are actively exploring the impact of substituent variations on its pharmacokinetic properties and biological activities. For example, altering the position or nature of the chlorine atom or modifying the methoxypropyl group could yield derivatives with enhanced efficacy or reduced side effects. Such studies are crucial for translating this compound from the laboratory into clinical applications.

In terms of applications, 6-Chloro-N-(3-methoxypropyl)nicotinamide holds promise in several therapeutic areas. Its ability to inhibit pro-inflammatory cytokines makes it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant properties could be leveraged in developing interventions for neurodegenerative disorders like Alzheimer's disease, where oxidative stress plays a significant role. The compound's potential as a chemopreventive agent against cancer is another area receiving considerable attention from researchers.

The development of efficient analytical methods for characterizing 6-Chloro-N-(3-methoxypropyl)nicotinamide has also been a focus of recent research efforts. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure precise identification and quantification of this compound in complex matrices. These advancements are essential for quality control during preclinical and clinical trials.

In conclusion, 6-Chloro-N-(3-methoxypropyl)nicotinamide, with its unique chemical structure and promising biological activities, represents a significant advancement in the field of medicinal chemistry. Its potential applications span across various therapeutic areas, making it a focal point for ongoing research and development efforts. As scientists continue to explore its properties and optimize its use, this compound holds great promise for contributing to innovative treatments that address unmet medical needs.